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Get Quote

The table below summarizes the key data for S-Perillic acid and a characterized derivative from the search

results.
Propert S-Perillic Acid (Parent N-Dodecyl-4-(prop-1-en-2-yl)cyclohex-1-ene-1-
e Compound) carboxamide (Derivative)
IUPAC Name 4-(prop-1-en-2- N-Dodecyl-4-(prop-1-en-2-yl)cyclohex-1-ene-1-
yl)cyclohex-1-ene-1- carboxamide [2]
carboxylic acid [1]
Chemical C10H1402 [1] Information not available in search results
Formula
CAS Number  7694-45-3 [1] Information not available in search results
NMR Data Information not available 'H NMR (400 MHz, CDCIs): 6 7.28 (s, 1H), 6.70-6.63 (m,
in search results 1H), 5.71 (s, 1H), 4.78 (dd, J = 16.0 Hz, 2H), 3.33 (dd, J =
12.0 Hz, 2H), 2.51-2.03 (m, 5H), 2.03-1.90 (m, 1H), 1.78
(s, 3H...[2]
Bioactivity Metabolite of limonene; Showed significant anti-proliferative effects against
(Summary) investigated for HepG2 (liver cancer) and U251 (glioblastoma) cell lines

anticancer properties [3]

[2]
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Experimental Protocol for Synthesis & Characterization

The following methodology is adapted from the 2019 research on S-Perillic acid derivatives [2].

v Step 1: Amide Coupling Reaction A solution of 1.0 mmol of (S)-perillic acid, 0.75 mmol
HOBt-xH20, and 0.75 mmol EDC-HCI in 20 mL of DMF was stirred for 10 minutes. Subsequently, 1.0
mmol of the appropriate amine (e.g., dodecylamine) was added, and the reaction mixture was stirred at

room temperature for 24 hours [2].

v Step 2: Work-up Procedure After 24 hours, 30 mL of water was added to the reaction mixture
with stirring. The aqueous phase was extracted with ethyl acetate (2 x 40 mL). The combined organic
extracts were then washed with brine, dried over anhydrous Na2SOa, and concentrated under reduced

pressure [2].

v Step 3: Purification The crude residue was purified using silica gel column chromatography with a

hexane/ethyl acetate mobile phase to isolate the solid amide product [2].

v Step 4: Structural Characterization The synthesized compounds were characterized by
Electrospray Ionization Mass Spectrometry (ESI-MS), High-Resolution Mass Spectrometry
(HRMS), and Nuclear Magnetic Resonance spectroscopy, including 'H-NMR, 3C-NMR, and/or
19F-NMR [2]. The 'H NMR spectrum was acquired on a 400 MHz spectrometer using CDCls as the

solvent [2].

Pathway and Workflow Diagrams

The

following diagram illustrates the experimental workflow for the synthesis and characterization of S-

Perillic acid derivatives as described in the protocol.
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Synthesis and characterization workflow for S-Perillic acid derivatives. [2]

This diagram outlines the relationship between Perillic Acid, its parent compounds, and its significance in

research.
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Relationship of Perillic acid to precursors and research applications. [2] [3]

Relevance in Drug Development

¢ Anticancer Potential: S-Perillic acid derivatives have demonstrated substantial anti-proliferative
effects against challenging cancer cell lines, including hepatocellular carcinoma (HepG2) and
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glioblastoma (U251). One derivative (Compound 5) showed growth inhibitory effects (ICso) that fall
within the acceptable standard recommended by the US National Cancer Institute for selecting
anticancer drug candidates [2].

¢ Role of NMR: In this context, NMR spectroscopy is a critical, non-destructive technique for
determining the 3D structure of molecules at the atomic level and is indispensable for confirming the
structure of synthesized novel compounds in drug discovery [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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